N-(6-((2-((3-acetylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)-2-fluorobenzamide

• IUPAC Name: N-[6-[2-(3-acetylanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]-2-fluorobenzamide
• InChI: InChI=1S/C21H17FN4O3S/c1-13(27)14-5-4-6-15(11-14)23-19(28)12-30-20-10-9-18(25-26-20)24-21(29)16-7-2-3-8-17(16)22/h2-11H,12H2,1H3,(H,23,28)(H,24,25,29)
• InChI Key: BEQFZZWTQJSOAL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C21H17FN4O3S
• Molecular Weight: 424.4 g/mol

Description

N-(6-((2-((3-acetylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C21H17FN4O3S and its molecular weight is 424.45. The purity is usually 95%.
BenchChem offers high-quality N-(6-((2-((3-acetylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)-2-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-((2-((3-acetylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)-2-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Docking and In Vitro Screening

A study conducted by Flefel et al. (2018) involved the synthesis of novel pyridine and fused pyridine derivatives, which were subjected to in silico molecular docking screenings towards GlcN-6-P synthase as the target protein. The compounds showed moderate to good binding energies, indicating potential for biological activity, although this specific compound was not directly studied (Flefel et al., 2018).

Anti-Inflammatory Activity

Research by Robert-Piessard et al. (1997) explored the anti-inflammatory activities of related N-pyridinyl derivatives. Their findings suggest the potential of such compounds in anti-inflammatory applications, although the direct application of N-(6-((2-((3-acetylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)-2-fluorobenzamide was not examined (Robert-Piessard et al., 1997).

Antimicrobial and Antifungal Activities

Maddila et al. (2016) synthesized novel benzothiazole pyrimidine derivatives and evaluated their antibacterial and antifungal activities. This study underscores the potential antimicrobial applications of such compounds, providing insights into the broader applications of pyridazinone derivatives (Maddila et al., 2016).

Anticancer Activity

Kamble et al. (2015) investigated pyridazinones as anticancer agents. Their work on novel 4-chloro-2-(3-chloro-4-fluorophenyl)-5-(aliphatic/cyclic saturated amino)pyridazin-3(2H)-one derivatives showed promising results against human cancer cell lines, highlighting the potential of related compounds in cancer treatment (Kamble et al., 2015).